Cas no 262449-14-9 (2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 262449-14-9
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 4642764
• Update Time: 2025-10-23

2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile
• 1H-Pyrazole-1-acetonitrile, 3-(2-pyridinyl)-

• Inchi： 1S/C10H8N4/c11-5-8-14-7-4-10(13-14)9-3-1-2-6-12-9/h1-4,6-7H,8H2
• InChI Key： IJADRNHHECONHX-UHFFFAOYSA-N
• SMILES： N1(CC#N)C=CC(C2=NC=CC=C2)=N1

Additional information on 2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)acetonitrile

Professional Introduction to 2-(3-(pyridin-2-yl-1H-pyrazol-1-yl)acetonitrile with CAS No. 262449-14-9)

2-(3-(pyridin-2-yl-1H-pyrazol-1-yl)acetonitrile), identified by its CAS number 262449-14-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of both pyridine and pyrazole moieties, which are well-documented for their diverse biological activities and potential therapeutic applications.

The structural framework of 2-(3-(pyridin-2-yl-1H-pyrazol-1-yl)acetonitrile) incorporates a nitrile group at one end, which is a functional moiety known to participate in various biochemical interactions. The pyridine ring, specifically at the 2-position, enhances the compound's solubility and reactivity, while the pyrazole ring contributes to its stability and binding affinity. This unique combination of structural features makes it an attractive candidate for further exploration in drug discovery and development.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors targeting specific biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 2-(3-(pyridin-2-yl-1H-pyrazol-1-yl)acetonitrile) has been investigated for its potential role in modulating these pathways due to its ability to interact with key enzymes and receptors involved in disease progression.

One of the most compelling aspects of this compound is its dual functionality. The nitrile group can act as a hydrogen bond acceptor, facilitating interactions with polar residues in biological targets, while the pyridine and pyrazole rings provide hydrophobic interactions that enhance binding affinity. This balance between polar and non-polar interactions makes it an ideal candidate for designing molecules that can effectively penetrate biological membranes and reach their targets within cells.

Recent studies have demonstrated the compound's potential in inhibiting kinases, which are enzymes that play a crucial role in cell signaling pathways. By binding to these kinases, 2-(3-(pyridin-2-yl-1H-pyrazol-1-yl)acetonitrile) can disrupt aberrant signaling cascades that are often associated with cancerous growths. Moreover, its ability to modulate other enzyme systems, such as phosphodiesterases and cyclooxygenases, suggests its broad applicability in treating inflammatory conditions.

The synthesis of 2-(3-(pyridin-2-yl-1H-pyrazol-1-yl)acetonitrile) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has enabled chemists to construct the complex heterocyclic core efficiently. These synthetic methodologies are critical for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

In terms of pharmacokinetic properties, 2-(3-(pyridin-2-yl-1H-pyrazol-1-yl)acetonitrile) exhibits promising characteristics that make it suitable for therapeutic use. Its moderate molecular weight and favorable solubility profile enhance its bioavailability, while its stability under physiological conditions ensures prolonged activity within the body. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at doses relevant to potential therapeutic use, suggesting a favorable safety profile.

The ongoing research into 2-(3-(pyridin-2-yl-1H-pyrazol-1-yl)acetonitrile is part of a broader effort to develop next-generation therapeutics that leverage the unique properties of heterocyclic compounds. By understanding how these molecules interact with biological targets at a molecular level, researchers can design more effective drugs with improved efficacy and reduced side effects. The insights gained from studying this compound are likely to contribute significantly to advancements in multiple therapeutic areas.

In conclusion, 2-(3-(pyridin-2-yl-1H-pyrazol-1-y l)acetonitrile with CAS number 262449-14 -9) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it an attractive molecule for drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic possibilities for this compound, it is poised to play an important role in the development of innovative treatments for human health.